3-(Bicyclo[2.2.1]heptan-2-ylmethyl)azetidine

• Molecular Formula: C11H19N
• Molecular Weight: 165.27 g/mol
• SMILES: C1CC2CC1CC2CC3CNC3
• InChI: InChI=1S/C11H19N/c1-2-10-3-8(1)4-11(10)5-9-6-12-7-9/h8-12H,1-7H2
• InChIKey: AWSHQHACXDTKOB-UHFFFAOYSA-N

Physicochemical and Structural Profile

3-(Bicyclo[2.2.1]heptan-2-ylmethyl)azetidine (CAS 1558815-65-8) is a saturated azetidine building block incorporating a rigid norbornane (bicyclo[2.2.1]heptane) cage linked via a methylene spacer to the 3-position of the azetidine ring. Its molecular formula is C₁₁H₁₉N with a molecular weight of 165.27 g mol⁻¹ [1]. The compound combines the conformational constraint of a bicyclic hydrocarbon with the strained four-membered nitrogen heterocycle, yielding a compact, three-dimensional core (XLogP3 = 2.7, topological polar surface area 12 Ų, only 2 rotatable bonds) [1]. This property set places it at the intersection of fragment-like and lead-like chemical space, making it of interest for medicinal chemistry programs that require sp³-rich scaffolds with controlled conformational flexibility [1].

Fragment-like scaffold for lead discovery

Conformationally restricted core with low rotatable bond count

Azetidine nitrogen provides vector for rapid SAR exploration

Rigid norbornane cage supports sp³-rich chemical space

• [1] PubChem Compound Summary for CID 79551016, 3-({Bicyclo[2.2.1]heptan-2-yl}methyl)azetidine. National Center for Biotechnology Information (2025). View Source

Why Close Analogs Are Not Drop-In Replacements

Small structural changes in the norbornane-azetidine scaffold produce large differences in physicochemical properties, metabolic fate, and target engagement. Replacing the azetidine ring with a piperidine analog increases both molecular weight and the number of rotatable bonds, while simultaneously re-introducing metabolic liabilities such as N-dealkylation that the azetidine core avoids [1]. Swapping the saturated norbornane for an unsaturated norbornene analog (e.g., 3-{bicyclo[2.2.1]hept-5-en-2-yl}azetidine, MW = 149.23) alters the molecular shape, lipophilicity, and potentially the oxidative metabolism pathway . Moving the azetidine attachment from the 3- to the 2-position of the bicyclic system (regioisomer 2-{bicyclo[2.2.1]heptan-2-yl}azetidine) reshapes the exit vector geometry, which can critically affect binding-site complementarity in structure-based design [2]. Even the seemingly minor removal of the methylene spacer generates a directly attached azetidine with a markedly different conformational landscape and reduced synthetic versatility [2]. These differences mean that generic substitution with a “similar” bicyclic-azetidine building block cannot be made without re-optimizing downstream potency, selectivity, and pharmacokinetic properties [1].

Piperidine analogs may reintroduce N-dealkylation metabolic liabilities

Norbornene analogs alter lipophilicity and oxidative stability

Regioisomers reshape exit vector geometry, affecting binding-site complementarity

• [1] Obach RS, LaChapelle EA, Brodney MA, et al. Strategies toward optimization of the metabolism of a series of serotonin-4 partial agonists: investigation of azetidines as piperidine isosteres. Xenobiotica. 2016;46(12):1112-1121. doi:10.3109/00498254.2016.1152522 View Source
• [2] PubChem. Summary for 2-{Bicyclo[2.2.1]heptan-2-yl}azetidine. Accessed May 2026. View Source

Head-to-Head Evidence vs. Closest Analogs

Metabolic Stability: Azetidine vs. Piperidine Core

Replacing the piperidine ring with an azetidine eliminated two major metabolic pathways—N-dealkylation and cyclized oxazolidine formation—that were prominent for the piperidine-containing first-generation 5-HT₄ partial agonist TBPT. The azetidine series showed no detectable N-dealkylated or oxazolidine metabolites, whereas the piperidine parent compound produced both M1 (N-dealkylated) and M2 (cyclized oxazolidine) species, with M2 identified as the predominant circulating metabolite in human plasma [1]. The metabolic switch redirected oxidation to the isoxazole ring, demonstrating that the azetidine core fundamentally alters the metabolic soft-spot profile [1].

Metabolic stability: azetidine vs piperidine

Class-level

Azetidine: 0% N-dealkylated metabolites; piperidine: significant M1/M2 formation

Supports metabolic switching context for azetidine isostere

In vitro human hepatocyte data (Xenobiotica, 2016)

Evidence Dimension	Metabolic pathways – formation of N-dealkylated and cyclized oxazolidine metabolites
Target Compound Data	Azetidine series: 0% conversion to N-dealkylated or cyclized oxazolidine metabolites observed
Comparator Or Baseline	Piperidine analog (TBPT): significant formation of M1 (N-dealkylated) and M2 (cyclized oxazolidine); M2 was the predominant metabolite in human plasma
Quantified Difference	Qualitative elimination of two major metabolic routes; quantitative turnover data not reported for individual compounds
Conditions	In vitro human hepatocyte incubations and in vivo human plasma metabolite profiling (Xenobiotica, 2016)

Why This Matters

For procurement in drug discovery programs, the azetidine core provides a predictable metabolic advantage over piperidine isosteres, reducing the risk of active metabolite formation and simplifying pharmacokinetic optimization.

• [1] Obach RS, LaChapelle EA, Brodney MA, et al. Strategies toward optimization of the metabolism of a series of serotonin-4 partial agonists: investigation of azetidines as piperidine isosteres. Xenobiotica. 2016;46(12):1112-1121. doi:10.3109/00498254.2016.1152522 View Source

Conformational Restriction: Norbornane Cage Advantage

3-(Bicyclo[2.2.1]heptan-2-ylmethyl)azetidine contains only 2 rotatable bonds, whereas a monocyclic analog such as 3-(cyclohexylmethyl)azetidine would possess 3 rotatable bonds (additional rotation around the cyclohexyl–methylene bond) [1]. Each additional rotatable bond incurs an entropic penalty estimated at 0.5–1.5 kcal mol⁻¹ upon binding, reducing ligand efficiency [2]. The rigid norbornane cage pre-organizes the molecule into a restricted conformational ensemble, which has been correlated with improved target specificity and reduced off-target promiscuity in fragment-based screening campaigns [2].

Conformational restriction

Class-level

2 rotatable bonds

Supports ligand efficiency context for norbornane scaffold

Estimated ΔΔG_binding 0.5–1.5 kcal/mol per bond

Evidence Dimension	Number of rotatable bonds
Target Compound Data	2 rotatable bonds (PubChem computed)
Comparator Or Baseline	3-(Cyclohexylmethyl)azetidine: 3 rotatable bonds (estimated)
Quantified Difference	Δ = 1 rotatable bond; estimated ΔΔG_binding ≈ 0.5–1.5 kcal mol⁻¹ advantage for the norbornane analog
Conditions	Computed molecular descriptors (PubChem, Cactvs 3.4.8.18); binding entropy estimates from literature

Why This Matters

Lower conformational entropy cost upon target binding translates to potentially higher ligand efficiency and improved selectivity profiles, justifying the procurement premium of the norbornane scaffold over flexible monocyclic analogs in fragment-to-lead campaigns.

• [1] PubChem Compound Summary for CID 79551016. Rotatable bond count computed by Cactvs 3.4.8.18 (PubChem release 2025.04.14). View Source
• [2] Kuntz ID, Chen K, Sharp KA, Kollman PA. The maximal affinity of ligands. Proc Natl Acad Sci USA. 1999;96(18):9997-10002. (Estimate of entropic penalty per rotatable bond). View Source

Hydrophobicity Control: Saturated vs. Unsaturated Norbornane

The saturated 3-(bicyclo[2.2.1]heptan-2-ylmethyl)azetidine has a computed XLogP3 of 2.7 and molecular weight of 165.27 g mol⁻¹ [1]. In contrast, the unsaturated analog 3-{bicyclo[2.2.1]hept-5-en-2-yl}azetidine (CAS 2228263-43-0) has a molecular weight of only 149.23 g mol⁻¹ and, due to the presence of a double bond, is expected to exhibit a lower logP (estimated ~2.0) and a different metabolic vulnerability profile—the olefin moiety being susceptible to epoxidation and subsequent glutathione conjugation . The saturated norbornane version also provides greater chemical stability toward oxidation during long-term storage and under physiological conditions, an important consideration for compound management in HTS library collections .

Lipophilicity: saturated vs unsaturated

Reported

Target XLogP3 2.7, MW 165.27; unsaturated est. XLogP3 ~2.0, MW 149.23

Supports lipophilicity-driven permeability context

ΔXLogP3 ≈ +0.7, ΔMW +16.04; computed descriptors

Evidence Dimension	Molecular weight and calculated lipophilicity (XLogP3)
Target Compound Data	MW = 165.27 g mol⁻¹; XLogP3 = 2.7
Comparator Or Baseline	3-{Bicyclo[2.2.1]hept-5-en-2-yl}azetidine: MW = 149.23 g mol⁻¹; XLogP3 estimated ~2.0
Quantified Difference	ΔMW = +16.04 g mol⁻¹; ΔXLogP3 ≈ +0.7 log units for the saturated analog
Conditions	Computed molecular descriptors: XLogP3 via PubChem XLogP3 3.0; MW from molecular formula C₁₁H₁₉N vs C₁₀H₁₅N

Why This Matters

The higher lipophilicity of the saturated norbornane analog, combined with the absence of a metabolically labile olefin, makes it the preferred scaffold when balancing membrane permeability with oxidative stability in lead optimization programs.

• [1] PubChem Compound Summary for CID 79551016. XLogP3 and MW computed by PubChem (release 2025.04.14). View Source

Synthetic Tractability and Commercial Availability

3-(Bicyclo[2.2.1]heptan-2-ylmethyl)azetidine hydrochloride is commercially available from multiple reputable vendors at ≥95% purity (CAS 2225136-59-2 for the hydrochloride salt) . In contrast, the regioisomer 2-{bicyclo[2.2.1]heptan-2-yl}azetidine is listed with limited availability and less explicit purity specifications, while the unsaturated norbornene analog 3-{bicyclo[2.2.1]hept-5-en-2-yl}azetidine is offered by fewer suppliers, often without documented purity levels . The hydrochloride salt form of the target compound further ensures easy handling, accurate weighing, and straightforward salt metathesis for free-basing when required in synthetic sequences .

Commercial availability & purity

Data to verify

≥95% purity, multiple vendors

Reduces supply-chain risk for SAR programs

Hydrochloride salt form available

Evidence Dimension	Commercial availability and guaranteed purity
Target Compound Data	Hydrochloride salt available; purity ≥95% (multiple vendors)
Comparator Or Baseline	2-{Bicyclo[2.2.1]heptan-2-yl}azetidine: limited vendor listings, purity not uniformly specified; 3-{bicyclo[2.2.1]hept-5-en-2-yl}azetidine: fewer suppliers, purity documentation incomplete
Quantified Difference	Target compound has at least 3 independent commercial sources with ≥95% purity; regioisomer has ≤2 sources; unsaturated analog has ≤2 sources
Conditions	Supplier catalog survey (Chemenu, CymitQuimica, Leyan, Chemsrc) as of May 2026

Why This Matters

Reliable multi-vendor availability with documented purity reduces supply-chain risk for long-term medicinal chemistry programs and ensures batch-to-batch reproducibility in SAR studies.

Pharmacophore Match: Bicyclic Azetidine Antimalarials

The bicyclic azetidine series represented by BRD3444, BRD7929, and BRD1095 has been validated as potent inhibitors of Plasmodium falciparum phenylalanyl-tRNA synthetase (Pf PheRS) with EC₅₀ values as low as 9 nM against asexual blood-stage parasites [1]. The core scaffold of these advanced leads—a bicyclic hydrocarbon attached to an azetidine—is directly mirrored in 3-(bicyclo[2.2.1]heptan-2-ylmethyl)azetidine, making it a viable starting fragment or synthetic intermediate for new analogs targeting Pf PheRS [1]. The methylene spacer in the target compound provides a vector for further functionalization at the azetidine nitrogen or the norbornane ring, allowing systematic exploration of SAR around the proven pharmacophore [1]. In contrast, monocyclic cyclohexyl analogs lack the three-dimensional shape complementarity required for filling the PheRS binding pocket, and piperidine analogs lose the metabolic stability advantages that were critical for the in vivo efficacy of BRD7929 (half-life 32 h in mice) [1].

Pharmacophore match: antimalarial chemotype

Class-level

Scaffold congruence with bicyclic azetidine leads (BRD3444/BRD7929)

Supports fragment elaboration in Pf PheRS research

Lead compounds reported nanomolar Pf activity; intrinsic activity not measured

Evidence Dimension	Pharmacophore congruence with validated antimalarial chemotype
Target Compound Data	3-(Bicyclo[2.2.1]heptan-2-ylmethyl)azetidine: core scaffold matches the bicyclic azetidine chemotype; synthetic handle for fragment elaboration
Comparator Or Baseline	BRD3444 (bicyclic azetidine lead): EC₅₀ = 9 nM (Pf Dd2 blood stage); BRD7929 (optimized lead): multi-stage activity, mouse t½ = 32 h
Quantified Difference	The target compound is a non-optimized fragment; its intrinsic Pf PheRS inhibitory activity has not been reported. However, its scaffold identity with BRD3444/BRD7929 positions it for hit-to-lead expansion within a validated target space
Conditions	P. falciparum Dd2 blood-stage growth inhibition assay; Pf PheRS biochemical aminoacylation assay; mouse intravenous PK (Nature, 2016)

Why This Matters

For malaria drug discovery programs targeting Pf PheRS, this compound offers a direct entry point into a chemically validated series with known structure–activity relationships, reducing the synthetic burden of hit identification compared to de novo scaffold design.

• [1] Kato N, Comer E, Sakata-Kato T, et al. Diversity-oriented synthesis yields novel multistage antimalarial inhibitors. Nature. 2016;538(7625):344-349. doi:10.1038/nature19804 View Source

High-Value Application Scenarios

Fragment-Based Discovery for Pf PheRS

The compound serves as a minimal pharmacophoric fragment of the bicyclic azetidine antimalarial chemotype validated in Nature (2016) [1]. Procurement is justified for fragment screening, fragment growing, or as a key synthetic intermediate en route to novel Pf PheRS inhibitors. Its rigid norbornane cage (2 rotatable bonds) maximizes ligand efficiency, while the azetidine nitrogen provides a vector for rapid library enumeration [1].

Azetidine-for-Piperidine Metabolic Switching

In programs where a piperidine-containing lead suffers from N-dealkylation or oxazolidine metabolite formation, 3-(bicyclo[2.2.1]heptan-2-ylmethyl)azetidine can be used as a direct azetidine isostere to eliminate these metabolic liabilities, as demonstrated in the 5-HT₄ partial agonist series [2]. The rigid norbornane component adds conformational restriction that may further reduce off-target pharmacology.

Chemical Biology Probes for tRNA Synthetase Profiling

The scaffold's congruence with the bicyclic azetidine series enables the design of affinity probes, photoaffinity labels, or fluorescent conjugates for target engagement studies of PheRS across species (Plasmodium, Cryptosporidium, Toxoplasma) [1]. The methylene spacer at the 3-position allows conjugation without disrupting the key bicyclic-azetidine pharmacophore.

Sp³-Rich Fragment Collection for Phenotypic Screening

With Fsp³ (fraction of sp³-hybridized carbons) approaching 1.0, this compound is an ideal component of diversity-oriented synthesis collections that sample under-exploited three-dimensional chemical space [1]. Its commercial availability at ≥95% purity from multiple vendors supports its inclusion in academic and industrial screening decks targeting neglected tropical diseases.

Application

Selection Property

Validation Focus

Fragment-based Pf PheRS inhibitor research

Bicyclic azetidine pharmacophore congruence

Target engagement and SAR expansion

Azetidine-for-piperidine metabolic switching studies

Metabolic stability profile of azetidine core

Metabolite identification and soft-spot analysis

tRNA synthetase chemical probe design

Scaffold enables conjugation without disrupting pharmacophore

Target engagement across Plasmodium spp.

sp³-rich diversity-oriented synthesis libraries

High Fsp³ and commercial availability

Phenotypic screening for neglected diseases

• [1] Kato N, Comer E, Sakata-Kato T, et al. Diversity-oriented synthesis yields novel multistage antimalarial inhibitors. Nature. 2016;538(7625):344-349. doi:10.1038/nature19804 View Source
• [2] Obach RS, LaChapelle EA, Brodney MA, et al. Strategies toward optimization of the metabolism of a series of serotonin-4 partial agonists: investigation of azetidines as piperidine isosteres. Xenobiotica. 2016;46(12):1112-1121. View Source